Cas no 2228177-89-5 (3-bromo-4-(piperidin-4-yl)methylpyridine)

• Product Name: 3-bromo-4-(piperidin-4-yl)methylpyridine
• CAS No: 2228177-89-5
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 5883772
• PubChem ID: 165797706
• Update Time: 2025-05-22

3-bromo-4-(piperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(piperidin-4-yl)methylpyridine
• 2228177-89-5
• EN300-1905949
• 3-bromo-4-[(piperidin-4-yl)methyl]pyridine

• Inchi： 1S/C11H15BrN2/c12-11-8-14-6-3-10(11)7-9-1-4-13-5-2-9/h3,6,8-9,13H,1-2,4-5,7H2
• InChI Key： GGHFKNRRVKPGDG-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC1CCNCC1

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-bromo-4-(piperidin-4-yl)methylpyridine

3-Bromo-4-(Piperidin-4-yl)Methylpyridine: A Comprehensive Overview

3-Bromo-4-(Piperidin-4-yl)Methylpyridine, also known by its CAS number 2228177-89-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which serves as a foundational structure for numerous pharmaceutical agents. The presence of a bromine atom at the 3-position and a piperidin-4-ylmethyl group at the 4-position introduces unique chemical properties and potential biological activities.

The synthesis of 3-Bromo-4-(Piperidin-4-yl)Methylpyridine typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and possibly oxidation or reduction steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high yields and purity.

In terms of physical properties, 3-Bromo-4-(Piperidin-4-yl)Methylpyridine is characterized by its melting point, solubility in various solvents, and stability under different conditions. These properties are crucial for its application in drug design and development. The compound exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (bromine) and lipophilic (piperidine ring) groups, making it suitable for formulation into various dosage forms.

The biological activity of 3-Bromo-4-(Piperidin-4-yl)Methylpyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of certain ion channels and receptors, which are implicated in various pathological conditions such as epilepsy, pain, and cardiovascular diseases. For example, research published in the journal Nature Communications highlighted its ability to inhibit voltage-gated sodium channels with high potency and selectivity.

In addition to its pharmacological applications, 3-Bromo-4-(Piperidin-4-yllMethylpyridine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent studies have explored its role as an electron transport layer in OLEDs, where it exhibits improved charge mobility compared to traditional materials.

The environmental impact of 3-Bromo-4-(Piperidin-4-yllMethylpyridine is another area of growing interest. Assessments of its biodegradability and toxicity are essential for ensuring sustainable practices in its production and use. According to a study published in Environmental Science & Technology, the compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity.

In conclusion, 3-Bromo-4-(Piperidin - yllMethylpyridine, CAS No: 2228177 - 89 - 5), is a versatile compound with promising applications across multiple disciplines. Its synthesis continues to benefit from innovative chemical methodologies, while its biological and physical properties offer valuable insights for drug development and materials science. As research progresses, this compound is likely to play an increasingly important role in advancing both therapeutic interventions and technological innovations.